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Compound of Interest

Compound Name: Amyl nitrates

Cat. No.: B14167014

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling amyl nitrates in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe handling and mitigate risks.

Personal Protective Equipment (PPE)

When handling amyl nitrates, a comprehensive selection of PPE is crucial to prevent
exposure through inhalation, skin contact, or eye contact.[1] The following equipment should be
utilized:

o Eye and Face Protection: Chemical safety goggles or glasses with side shields are
mandatory.[2][3][4] In situations with a higher risk of splashing, a full-face shield should be
worn in addition to goggles.[1]

e Hand Protection: Wear chemically resistant gloves.[2][3] Multi-layer protective gloves made
of fluor or bromobutyl rubber are recommended for extended contact.[3] For incidental
contact or handling leaks, nitrile gloves are suitable.[5] It is good practice to change gloves
regularly, at least every 30 to 60 minutes, and immediately if they become contaminated or
damaged.[6]

» Body Protection: A lab coat or protective clothing is required.[2][4] For larger quantities or in
case of a significant spill, a chemically impervious suit and chemical-resistant safety shoes
should be worn.[1][2]
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» Respiratory Protection: All handling of amyl nitrates should occur in a well-ventilated area,
preferably within a chemical fume hood with local exhaust ventilation.[2][7][8] If vapor
concentrations are expected to exceed exposure limits or if ventilation is inadequate, an
approved organic vapor respirator or a self-contained breathing apparatus (SCBA) must be
used.[2]

Quantitative Data and Hazard Information

The following table summarizes key quantitative data and hazard classifications for amyl
nitrates to inform safe handling and storage.

Property Value

Flash Point 10 °C /50 °F[9]

Boiling Point 96 - 99 °C/204.8 - 210.2 °F[9]
Storage Temperature Refrigerated: 2 - 8 °C (36 - 46 °F)[2]
UN Number 1113[3][9]

Transport Hazard Class 3 (Flammable Liquid)[3][9]

Packing Group H[3][9]

NFPA Flammability Rating 2 (Moderate)[7]

NFPA Reactivity Rating 0[7]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the procedural steps for the safe handling of amyl nitrates from
preparation to completion of work.
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Caption: Workflow for Safe Handling of Amyl Nitrates.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14167014?utm_src=pdf-body-img
https://www.benchchem.com/product/b14167014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14167014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Preparation:

o Ensure that emergency equipment, including an eyewash station, safety shower, and
appropriate fire extinguisher (dry chemical, CO2, or foam), is accessible and operational.

[21[7]
o Put on all required personal protective equipment as detailed above.[2][3]
o Conduct all work in a well-ventilated area, such as a certified chemical fume hood.[7][8]
e Handling:

o Keep amyl nitrate containers away from heat, sparks, open flames, and other ignition
sources.[3][7][9]

o To prevent static electricity discharge, ensure that all containers and equipment are
properly grounded and bonded.[2][8][9]

o Use only non-sparking tools when opening or handling containers.[2][8][9]

o Avoid contact with incompatible materials such as strong acids, bases, and reducing
agents.[2][7]

o Do not eat, drink, or smoke in the area where amyl nitrates are handled.[3][7]
» Storage and Cleanup:

o Store amyl nitrates in tightly closed containers in a cool, well-ventilated, and fireproof
area.[2][7] Outside or detached storage is preferred.[7]

o After handling, wash hands and any exposed skin thoroughly.[7]

o Contaminated work clothes should be removed promptly and laundered by personnel
trained on the hazards of amyl nitrate.[7]

Disposal Plan
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Amyl nitrates and their containers must be disposed of as hazardous waste.[7] Adherence to
local, state, and federal regulations is mandatory.

o Waste Collection:

o Collect all amyl nitrate waste, including contaminated absorbent materials, in a designated
and properly labeled, sealed container.[2][7]

o Do not mix with other waste streams unless compatibility has been confirmed.
o Spill Cleanup:

o In the event of a spill, evacuate all non-essential personnel from the area.[2][7]

o Remove all sources of ignition.[7]

o Absorb the spill using an inert material such as vermiculite, dry sand, or diatomaceous
earth.[2][3][7]

o Place the absorbed material into a sealed, DOT-approved container for hazardous waste.

[2]
o Ventilate the area and wash it thoroughly after the cleanup is complete.[7]
» Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company for guidance on proper disposal.[5][7]

o Never dispose of amyl nitrates down the drain or in the general trash.[3][5]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving amyl
nitrates.

¢ Inhalation: Move the affected individual to fresh air immediately.[2][9] If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration.[2][4] Seek
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immediate medical attention.[2]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes.
[2][3] Remove all contaminated clothing while flushing.[2][3] Seek medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[3][9] Seek immediate medical attention.[2]

 Ingestion: Rinse the mouth with water.[3][9] Do NOT induce vomiting.[3] Never give anything
by mouth to an unconscious person.[2][4] Seek immediate medical attention.

o Fire: Use a dry chemical, CO2, water spray, or foam extinguisher.[7] Be aware that fires
involving amyl nitrates can produce poisonous gases, such as nitrogen oxides, and
containers may explode when heated.[7] Use a water spray to keep fire-exposed containers
cool.[7] For large fires, evacuate the area and call the fire department.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14167014#personal-protective-equipment-for-
handling-amyl-nitrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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